N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• IUPAC Name: N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C20H15N3O2/c24-19(15-5-2-1-3-6-15)22-13-14-8-10-16(11-9-14)20-23-18-17(25-20)7-4-12-21-18/h1-12H,13H2,(H,22,24)
• InChI Key: YWSWVJHPXIIMSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide, also known as OPA-15406, is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of benzamide derivatives and has shown promising results in preclinical studies.

Scientific Research Applications

Synthetic Methodologies and Heterocyclic Compound Synthesis

• A novel strategy for the metal-free synthesis of biologically important 1,2,4-triazolo[1,5-a]pyridines from N-(pyridin-2-yl)benzimidamides via phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation showcases the development of heterocyclic compounds through direct oxidative N-N bond formation, featuring high yields and short reaction times (Zheng et al., 2014).

Heterocyclic Compounds with Biological Activity

• The synthesis and characterization of heterocyclic compounds, including N-(4-phenylthiazol-2-yl)-2-(3-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide derivatives, were studied for their antibacterial and antifungal activities, showing potential as bioactive molecules (Patel & Patel, 2015).

Antimicrobial and Antitumor Activities

• Enaminones were utilized as building blocks for the synthesis of substituted pyrazoles, showing antitumor and antimicrobial activities. This research highlights the therapeutic potential of novel heterocyclic compounds in treating cancer and infections (Riyadh, 2011).

Advanced Synthetic Techniques for Heterocyclic Derivatives

• An efficient method for synthesizing 3,4-dimethylisoxazolo[5,4-b]pyridine-5-carboxamide and benzo[b][1,8]naphthyridine-3-carboxamide derivatives was described, emphasizing the role of catalytic amounts of p-toluenesulfonic acid or iodine in the synthesis of substituted derivatives with potential biological activities (Guleli et al., 2019).